Cas no 217314-45-9 (Methyl 3-amino-5-iodobenzoate)

Methyl 3-amino-5-iodobenzoate structure

Product Name:Methyl 3-amino-5-iodobenzoate

CAS No:217314-45-9

Molecular Formula:C₈H₈INO₂

Molecular Weight:277.0591

MDL:MFCD08447271

CID:1095446

PubChem ID:11000339

Methyl 3-amino-5-iodobenzoate Properties

Names and Identifiers

- Methyl 3-amino-5-iodobenzoate
- Benzoic acid, 3-amino-5-iodo-, methyl ester
- 3-amino-5-iodo-benzoic acid methyl ester
- 3-Amino-5-Iodo-methyl benzoate
- AG-B-27495
- CTK6I9350
- Methyl-3-amino-5-iodbenzoat
- SureCN2015855
- RFXKJNIWKOHLFF-UHFFFAOYSA-N
- 4249AJ
- AB0078485
- ST24047790
- Methyl 5-amino-3-iodobenzoate
- SB35464
- SY147357
- DB-022334
- Z1079174414
- CS-0187486
- MFCD08447271
- DTXSID90451421
- SCHEMBL2015855
- 217314-45-9
- methyl3-amino-5-iodobenzoate
- AKOS005259531
- DB-007664
- EN300-118420
- AS-77011
- MDL： MFCD08447271
- InChIKey： RFXKJNIWKOHLFF-UHFFFAOYSA-N
- Inchi： 1S/C8H8INO2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,10H2,1H3
- SMILES： IC1C([H])=C(C([H])=C(C(=O)OC([H])([H])[H])C=1[H])N([H])[H]

Computed Properties

Exact Mass: 276.95954
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 276.95998g/mol
Heavy Atom Count: 12
Complexity: 174
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 52.3

Experimental Properties

PSA: 52.32

Methyl 3-amino-5-iodobenzoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C22U-100mg	METHYL 3-AMINO-5-IODOBENZOATE	217314-45-9	98%	100mg	$64.00
A2B Chem LLC	AF61766-100mg	Methyl 3-amino-5-iodobenzoate	217314-45-9	95%	100mg	$47.00	2024-04-20
Aaron	AR00C2B6-100mg	Methyl 3-amino-5-iodobenzoate	217314-45-9	97%	100mg	$40.00	2025-01-24
abcr	AB539032-250mg	Methyl 3-amino-5-iodobenzoate; .	217314-45-9		250mg	€253.00
Alichem	A015008433-1g	Methyl 3-amino-5-iodobenzoate	217314-45-9	97%	1g	$1564.50	2023-09-02
Ambeed	A137978-100mg	Methyl 3-amino-5-iodobenzoate	217314-45-9	95%	100mg	$58.0	2025-02-25
Chemenu	CM154267-100mg	methyl 3-amino-5-iodobenzoate	217314-45-9	95%+	100mg	$52
Crysdot LLC	CD12095713-1g	Methyl 3-amino-5-iodobenzoate	217314-45-9	95+%	1g	$420	2024-07-24
Enamine	EN300-118420-0.05g	methyl 3-amino-5-iodobenzoate	217314-45-9	95.0%	0.05g	$36.0	2025-02-21
eNovation Chemicals LLC	D917994-5g	Methyl 3-Amino-5-iodobenzoate	217314-45-9	95%	5g	$850	2022-09-07

Methyl 3-amino-5-iodobenzoate Related Literature

1. Photoisomerization acceleration in retinal protonated Schiff-base models

Adalgisa Sinicropi,Annapaola Migani,Luca De Vico Photochem. Photobiol. Sci., 2003,2, 1250-1255
2. A fluorescent ratiometric Cu2+ probe based on FRET by naphthalimide-appended rhodamine derivatives†

Chunwei Yu,Yingying Wen,Xi Qin,Jun Zhang Anal. Methods, 2014,6, 9825-9830
3. Thrombin immobilized polydopamine–diatom biosilica for effective hemorrhage control†

Yuzhi Mu,Yangmu Fu,Jing Li,Kai Shao,Jianhui Pang,Chang Su,Yibo Cai,Xiaojie Sun,Xin Cong,Chao Feng Biomater. Sci., 2021,9, 4952-4967
4. Achieving high selectivity for nitrate electrochemical reduction to ammonia over MOF-supported RuxOy clusters†

Jiangzhou Qin,Kun Wu,Liuzhou Chen,Xintao Wang,Quanlin Zhao,Baojun Liu,Zhengfang Ye J. Mater. Chem. A, 2022,10, 3963-3969
5. Electrical breakdown of multilayer MoS2 field-effect transistors with thickness-dependent mobility†

Rui Yang,Zenghui Wang,Philip X.-L. Feng Nanoscale, 2014,6, 12383-12390
6. Sodium magnesium amidoborane: the first mixed-metal amidoborane†

Frederick E. Pinkerton,Martin S. Meyer,Terrence J. Udovic Chem. Commun., 2011,47, 4102-4104
7. Homoleptic tris(6,6′-dimethyl-2,2′-bipyridine) rare earth metal complexes†

Yuyuan Xiao,Rong Sun,Jiefeng Liang,Yuhui Fang,Zheng Liu,Shangda Jiang,Bingwu Wang,Wenliang Huang Inorg. Chem. Front., 2021,8, 2591-2602
8. DNA-assisted photoinduced charge transfer between a cationic poly(phenylene vinylene) and a cationic fullerene†

Youngil Park,Cheng-Yu Kuo,Young-Shin Park,Hsinhan Tsai,Jennifer S. Martinez,Andrew P. Shreve,Hsing-Lin Wang Phys. Chem. Chem. Phys., 2015,17, 15675-15678
9. A new approach for bio-jet fuel generation from palm oil and limonene in the absence of hydrogen†

Jingjing Zhang,Chen Zhao Chem. Commun., 2015,51, 17249-17252
10. Cobalt-catalyzed asymmetric addition of silylacetylenes to oxa- and azabenzonorbornadienes†

Takahiro Sawano,Keiyu Ou,Takahiro Nishimura,Tamio Hayashi Chem. Commun., 2012,48, 6106-6108

217314-45-9 (Methyl 3-amino-5-iodobenzoate) Related Products

412947-54-7(Methyl 3-amino-4-iodobenzoate)

Recommended suppliers

Amadis Chemical Company Limited

(CAS:217314-45-9)Methyl 3-amino-5-iodobenzoate

Purity:99%/99%/99%

Quantity:1g/5g/25g

Price($):1094.0/4381.0/14235.0